Cas no 941904-82-1 (2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide)

• Product Name: 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide
• CAS No: 941904-82-1
• MF: C₂₂H₂₇ClN₂O₄S
• MW: 450.978783845901
• CID: 6177757
• PubChem ID: 16826816
• Update Time: 2025-10-24

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide
• 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• F2267-0329
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(4-methoxyphenethyl)acetamide
• AKOS024634029
• 2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• VU0490597-1
• 941904-82-1

• Inchi： 1S/C22H27ClN2O4S/c1-29-20-9-5-17(6-10-20)13-14-24-22(26)16-19-4-2-3-15-25(19)30(27,28)21-11-7-18(23)8-12-21/h5-12,19H,2-4,13-16H2,1H3,(H,24,26)
• InChI Key： IJWPFURFNSMWOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCCC1CC(NCCC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 450.1380062g/mol
• Monoisotopic Mass: 450.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide

Comprehensive Overview of 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide (CAS No. 941904-82-1)

The compound 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide (CAS No. 941904-82-1) is a sophisticated sulfonamide-based derivative with significant potential in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a piperidine core, 4-chlorobenzenesulfonyl moiety, and 4-methoxyphenyl ethylacetamide side chain, makes it a subject of interest for researchers exploring bioactive molecules and drug discovery.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in targeting enzyme inhibition and receptor modulation. This compound, with its chlorobenzenesulfonyl group, is particularly relevant in studies involving anti-inflammatory and central nervous system (CNS) applications. Researchers are increasingly investigating its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and pharmacology.

The piperidine ring in 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide is a common scaffold in CNS-active drugs, which aligns with current trends in neurodegenerative disease research. With the rise of Alzheimer's and Parkinson's studies, this compound's structural features may offer insights into neuroprotective mechanisms. Its 4-methoxyphenyl component also suggests potential antioxidant properties, a key area in aging-related research.

From a synthetic chemistry perspective, the compound's sulfonamide linkage and acetamide tail provide opportunities for structure-activity relationship (SAR) studies. These are critical for optimizing drug-like properties, such as bioavailability and metabolic stability, which are frequently searched topics in pharmaceutical development forums. The presence of the chloro and methoxy substituents further enhances its relevance in medicinal chemistry optimization.

In the context of computational chemistry, 941904-82-1 has garnered attention for molecular docking simulations. Researchers are leveraging AI-driven drug design tools to predict its binding affinities with targets like serotonin receptors or ion channels, addressing common queries about in silico screening efficiency. This aligns with the growing interest in machine learning applications for compound prioritization.

The compound's physicochemical properties, including logP and hydrogen bond acceptors/donors, make it a candidate for lead compound development. These metrics are frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies, a trending topic in preclinical research. Its balanced lipophilicity and polar surface area suggest potential for blood-brain barrier penetration, a critical factor in CNS drug design.

As the pharmaceutical industry shifts toward targeted therapies, 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-2-(4-methoxyphenyl)ethylacetamide represents a promising scaffold for selective inhibitor development. Its dual aromatic and heterocyclic features cater to the demand for multifunctional drugs, a recurring theme in precision medicine discussions. This positions the compound as a valuable asset for high-throughput screening campaigns.

In summary, CAS No. 941904-82-1 exemplifies the intersection of traditional medicinal chemistry and modern drug discovery technologies. Its structural complexity and functional group diversity address pressing questions in hit-to-lead optimization, therapeutic targeting, and computational prediction, making it a compound of enduring relevance in biomedical research.